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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278 Get Quote

This technical support center provides troubleshooting guidance for common issues

encountered when working with Pevikon gels, with a specific focus on gel cracking and drying.

The advice provided is based on established principles for electrophoresis gels and may need

to be adapted for your specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What is Pevikon?

Pevikon is a trade name for a copolymer of polyvinyl chloride and polyvinyl acetate, which is

often used as a supporting medium in electrophoresis.[1] Pevikon C-870 is a common type

used for this purpose.[1]

Q2: My Pevikon gel is cracking during the drying process. What are the common causes?

Gel cracking during drying is a frequent issue in electrophoresis and can be attributed to

several factors:

Rapid Dehydration: If the gel dries too quickly, uneven shrinkage can occur, leading to stress

and subsequent cracking.[2]

Trapped Air Bubbles: Air bubbles caught between the gel and its support (e.g., filter paper or

cellophane) can create weak points that initiate cracks as the gel shrinks.[2][3][4]
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Inadequate Gel Soaking: Insufficient soaking in a suitable drying solution can result in the gel

not being properly prepared for the drying process.

High Acrylamide Concentration (if applicable): While Pevikon is not polyacrylamide, if used

in a composite gel, higher concentrations of the cross-linking agent can make the gel more

brittle and prone to cracking.[2]

Physical Stress: Nicking or damaging the gel edges before or during the drying setup can

create starting points for cracks.[2]

Q3: How can I prevent my Pevikon gel from cracking?

Several methods can help prevent gel cracking:

Slow Drying: Allow the gel to air-dry at ambient room temperature, which typically takes 24-

36 hours.[3] This slower dehydration process reduces internal stress.

Use of a Drying Solution: Soaking the gel in a solution containing ethanol and glycerol before

drying can help to prevent cracking.[2][4][5] The glycerol acts as a plasticizer, making the gel

more flexible.

Removal of Air Bubbles: Carefully check for and remove any air bubbles between the gel

and the supporting sheets.[3][4] A hypodermic needle can be used to vent trapped air.[3]

Proper Gel Handling: Handle the gel carefully to avoid any physical damage.

Q4: My Pevikon gel appears dry and brittle after electrophoresis. What could be the cause?

Excessive drying of the gel after the electrophoretic run can be caused by:

High Voltage: Running the gel at a very high voltage can generate excessive heat, leading to

drying and potential warping of the gel.[6]

Incorrect Buffer Concentration: Using a buffer with a much higher concentration than

intended can lead to increased conductivity and heat generation.[6]

Extended Run Times: Running the electrophoresis for an unnecessarily long time can also

contribute to drying.
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Troubleshooting Guides
Issue: Gel Cracking During Drying

Potential Cause Recommended Solution

Drying too rapidly

Air-dry the gel at room temperature instead of

using a vacuum or heat dryer.[2][3] This slows

down the dehydration process.

Trapped air bubbles

Carefully place the gel on the support (e.g.,

cellophane or filter paper) to avoid trapping air. If

bubbles are present, gently lift and reposition

the gel. A hypodermic needle can be used to

remove trapped air pockets.[3]

Gel swelling before drying

Equilibrate the gel in a solution containing

glycerol (e.g., 5% glycerol in a destaining

solution) to prevent swelling.[4]

High percentage gel

Higher concentration gels are more prone to

cracking.[2] Ensure you are using an

appropriate gel concentration for your

application. Consider using a drying solution

specifically formulated for high-percentage gels.

Physical nicks or damage

Handle the gel with care to avoid creating any

tears or nicks, especially at the edges, as these

can be starting points for cracks.[2]

Issue: Gel Drying Out During Electrophoresis
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Potential Cause Recommended Solution

Excessive voltage

Reduce the voltage during the electrophoresis

run. A slower run at a lower voltage generates

less heat.

Incorrect buffer concentration

Ensure the running buffer is prepared at the

correct concentration. Reusing buffer multiple

times can lead to increased salt concentration

due to evaporation.[6]

Inadequate heat dissipation

If using a high voltage or running the gel for a

long time, consider running the electrophoresis

in a cold room or using a cooling system for the

electrophoresis tank.

Insufficient buffer volume

Make sure the gel is fully submerged in the

running buffer and that the buffer level is

sufficient in both the inner and outer chambers.

Experimental Protocols
While specific protocols for Pevikon gel preparation and drying are not readily available, the

following general protocol for drying polyacrylamide gels can be adapted.

Protocol: Air-Drying a Gel to Prevent Cracking

Equilibration: After electrophoresis and staining/destaining, soak the gel in a drying solution.

A common solution is 20% ethanol and 10% glycerol, though a solution with 40% ethanol

alone has also been shown to be effective.[2][5] Let the gel soak for at least 30 minutes.

Assembly:

Wet two sheets of cellophane with the drying solution.

Place one sheet of cellophane on a flat, clean surface.

Carefully lay the equilibrated gel onto the cellophane, ensuring no air bubbles are trapped

underneath.
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Place the second sheet of cellophane on top of the gel, again removing any air bubbles.

Drying:

Place the cellophane-sandwiched gel in a drying frame or between two clean glass plates.

Allow the gel to air-dry at room temperature. This may take 24-36 hours.[3] Avoid using

heat or a vacuum dryer if you are experiencing cracking.

Visual Troubleshooting Guide
The following diagram illustrates a general workflow for troubleshooting common Pevikon gel

issues.
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Caption: Troubleshooting workflow for Pevikon gel cracking and drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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